Cas no 1864056-10-9 (2-(Pyrimidin-2-ylthio)propan-1-amine hydrochloride)

2-(Pyrimidin-2-ylthio)propan-1-amine hydrochloride is a synthetic organic compound featuring a pyrimidine-thioether linkage and a primary amine group, rendered as a stable hydrochloride salt. This structure imparts versatility in pharmaceutical and agrochemical applications, particularly as a building block for heterocyclic synthesis. The pyrimidine moiety enhances binding affinity in biologically active molecules, while the thioether bridge improves metabolic stability. The hydrochloride form ensures solubility in aqueous systems, facilitating handling and formulation. Its well-defined reactivity profile makes it valuable for derivatization in medicinal chemistry, enabling the development of targeted inhibitors or modulators. The compound’s purity and consistent performance underscore its utility in research and industrial settings.

2-(Pyrimidin-2-ylthio)propan-1-amine hydrochloride structure

1864056-10-9 structure

Product Name:2-(Pyrimidin-2-ylthio)propan-1-amine hydrochloride

CAS No:1864056-10-9

MF:C₇H₁₂ClN₃S

MW:205.708278656006

MDL:MFCD28126238

CID:5045569

PubChem ID:86262706

Update Time:2025-05-21

2-(Pyrimidin-2-ylthio)propan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

- 2-(pyrimidin-2-ylthio)propan-1-amine hydrochloride
- 2-pyrimidin-2-ylsulfanylpropan-1-amine;hydrochloride
- 2-(Pyrimidin-2-ylthio)propan-1-amine hydrochloride
- MDL： MFCD28126238
- Inchi： 1S/C7H11N3S.ClH/c1-6(5-8)11-7-9-3-2-4-10-7;/h2-4,6H,5,8H2,1H3;1H
- InChI Key： BZVLIIQYZHIJFA-UHFFFAOYSA-N
- SMILES： Cl.S(C1N=CC=CN=1)C(C)CN

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 104
Topological Polar Surface Area: 77.1

2-(Pyrimidin-2-ylthio)propan-1-amine hydrochloride Pricemore >>

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